Cas no 44652-67-7 (2-methylhexan-1-amine)

• Product Name: 2-methylhexan-1-amine
• CAS No: 44652-67-7
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD16781299
• CID: 325423
• PubChem ID: 22538
• Update Time: 2025-05-20

2-methylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 2-methyl-
• 2-AMINOHEPTANE
• 2-methylhexan-1-amine

• MDL： MFCD16781299
• Inchi： 1S/C7H17N/c1-3-4-5-7(2)6-8/h7H,3-6,8H2,1-2H3
• InChI Key： BNOMVHZDJIXZAA-UHFFFAOYSA-N
• SMILES： C(N)C(C)CCCC

Experimental Properties

• Density: 0.773 g/cm3(Temp: 27 °C)
• Boiling Point: 49-54 °C(Press: 15 Torr)
• pka: 10.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-methylhexan-1-amine

Chemical Profile of 2-methylhexan-1-amine (CAS No. 44652-67-7)

2-methylhexan-1-amine, identified by the Chemical Abstracts Service registry number CAS No. 44652-67-7, is an organic compound belonging to the amine class. This aliphatic amine features a six-carbon chain with a methyl substituent at the second carbon and an amine functional group at the first carbon. Its molecular formula is C₇H₁₅N, reflecting a straightforward yet versatile structure that finds applications in synthetic chemistry, pharmaceutical intermediates, and specialty chemical manufacturing.

The synthesis of 2-methylhexan-1-amine typically involves the reduction of corresponding nitriles or the reaction of propene with ammonia followed by hydrogenation. The compound’s primary characteristic is its basicity, attributed to the presence of the amine group, which allows it to participate in various nucleophilic substitution reactions. These properties make it a valuable building block in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, 2-methylhexan-1-amine has garnered attention in the field of medicinal chemistry due to its structural motif resembling natural bioactive compounds. Researchers have explored its derivatives as potential candidates for drug development, leveraging its ability to form hydrogen bonds and interact with biological targets. For instance, modifications of this scaffold have been investigated for their role in modulating enzyme activity and receptor binding, suggesting therapeutic potential in areas such as central nervous system disorders and metabolic diseases.

One notable application of 2-methylhexan-1-amine is in the production of chiral auxiliaries and ligands used in asymmetric synthesis. The introduction of stereogenic centers adjacent to the amine group can yield enantiomerically pure compounds, which are crucial for pharmaceuticals where stereochemistry dictates efficacy and safety. Advances in catalytic methods have enabled more efficient access to these enantiomers, further enhancing the compound’s utility in synthetic chemistry.

The chemical reactivity of 2-methylhexan-1-amine also extends to polymer chemistry. Its ability to undergo polymerization or copolymerization with other monomers allows for the creation of novel materials with tailored properties. These polymers may find use in coatings, adhesives, or even biodegradable materials, where controlled molecular weight and functional group accessibility are essential.

From an industrial perspective, 2-methylhexan-1-amine is produced at scales suitable for commercial use, with processes optimized for efficiency and environmental compliance. Manufacturers adhere to strict quality control measures to ensure purity and consistency, meeting the demands of both research institutions and industrial applications. The compound’s stability under standard storage conditions further adds to its practicality as a raw material.

Recent studies have also highlighted the role of 2-methylhexan-1-amine in flavor and fragrance chemistry. Its structural similarity to certain naturally occurring compounds makes it a precursor for synthetic aromas used in food additives and perfumes. The compound’s ability to contribute specific olfactory notes while being cost-effective has positioned it as a preferred choice for flavorists and perfumers.

The safety profile of 2-methylhexan-1-amine is another critical consideration. While not classified as hazardous under typical conditions, appropriate handling protocols must be followed to prevent exposure risks. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling, along with adequate ventilation in workspaces where the compound is used.

In conclusion, 2-methylhexan-1-amine (CAS No. 44652-67-7) is a multifaceted compound with broad utility across multiple industries. Its role in pharmaceutical synthesis, polymer chemistry, flavor production, and material science underscores its importance as a chemical intermediate. As research continues to uncover new applications and refine synthetic methodologies, the significance of this compound is expected to grow further.